Cas no 1806332-58-0 (3-Fluoro-5-hydroxy-4-phenylpyridine)

• Product Name: 3-Fluoro-5-hydroxy-4-phenylpyridine
• CAS No: 1806332-58-0
• MF: C₁₁H₈FNO
• MW: 189.185726165771
• CID: 4905293
• Update Time: 2025-06-07

3-Fluoro-5-hydroxy-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-hydroxy-4-phenylpyridine

• Inchi： 1S/C11H8FNO/c12-9-6-13-7-10(14)11(9)8-4-2-1-3-5-8/h1-7,14H
• InChI Key： VEKCISHEGVUICE-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1C1C=CC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 3-Fluoro-5-hydroxy-4-phenylpyridine

Introduction to 3-Fluoro-5-hydroxy-4-phenylpyridine (CAS No. 1806332-58-0)

3-Fluoro-5-hydroxy-4-phenylpyridine (CAS No. 1806332-58-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The introduction of a fluorine atom and a hydroxyl group, along with the phenyl substitution on the pyridine ring, imparts distinct chemical and biological properties that make it an intriguing subject for scientific investigation.

The structural characteristics of 3-Fluoro-5-hydroxy-4-phenylpyridine are crucial for understanding its behavior in various chemical and biological environments. The fluorine atom, known for its strong electronegativity, can influence the compound's reactivity and stability. The hydroxyl group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, which are essential for its biological activity. The phenyl group adds aromaticity and can affect the compound's solubility and lipophilicity, key factors in drug design.

Recent studies have explored the synthetic routes to produce 3-Fluoro-5-hydroxy-4-phenylpyridine. One notable method involves the sequential addition of fluorine and hydroxyl groups to a phenyl-substituted pyridine scaffold. This multi-step process requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these reactions, making the production of this compound more efficient and scalable.

In terms of biological activity, 3-Fluoro-5-hydroxy-4-phenylpyridine has shown promising results in preliminary studies. Research has indicated that it exhibits significant antioxidant properties, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, the compound has demonstrated anti-inflammatory effects, suggesting potential applications in managing inflammatory conditions.

The pharmacokinetic properties of 3-Fluoro-5-hydroxy-4-phenylpyridine are also under investigation. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. The compound's ability to cross the blood-brain barrier is particularly noteworthy, as it opens up possibilities for treating central nervous system disorders.

To further validate its therapeutic potential, clinical trials are being planned to assess the safety and efficacy of 3-Fluoro-5-hydroxy-4-phenylpyridine. These trials will involve rigorous testing in both preclinical models and human subjects to gather comprehensive data on its pharmacological effects and side effects. The results from these trials will provide valuable insights into the compound's suitability for clinical use.

In conclusion, 3-Fluoro-5-hydroxy-4-phenylpyridine (CAS No. 1806332-58-0) is a promising compound with a unique combination of structural features that confer significant chemical and biological properties. Its potential applications in medicinal chemistry and pharmaceutical research make it an important focus for ongoing scientific exploration. As research continues to advance, this compound may pave the way for the development of novel therapeutic agents that address unmet medical needs.